Dichlorodifluoromethane
Cat. No. B179400
:
75-71-8
M. Wt: 120.91 g/mol
InChI Key: PXBRQCKWGAHEHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05225576
Procedure details
Into a multineck glass reactor equipped with: magnetic entrainment mechanical stirrer, reflux cooler, thermocouple, inner plunging pipes for introducing the reagents, and maintained at a temperature of -70° C., there were simultaneously fed--after having introduced 75 ml of dichlorodifluoromethane--0.75 l of bis(fluoroxy)difluoromethane at a flowrate of 0.375 l/h diluted with N2 (0.5 l/h) and bromotrifluoroethylene (5.4 g/h) for 2 hours.
Name
bis(fluoroxy)difluoromethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
ClC(Cl)(F)F.F[O:7][C:8]([O:11]F)([F:10])[F:9].[Br:13][C:14]([F:18])=[C:15]([F:17])[F:16]>N#N>[Br:13][C:14]1([F:18])[C:15]([F:17])([F:16])[O:11][C:8]([F:10])([F:9])[O:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
75 mL
|
|
Type
|
reactant
|
|
Smiles
|
ClC(F)(F)Cl
|
|
Name
|
bis(fluoroxy)difluoromethane
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FOC(F)(F)OF
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrC(=C(F)F)F
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
N#N
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-70 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Into a multineck glass reactor equipped with: magnetic entrainment mechanical stirrer
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
reflux cooler
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
thermocouple, inner plunging pipes for introducing the reagents
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
BrC1(OC(OC1(F)F)(F)F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
